Cas no 27765-48-6 (Indium(3+) tetrafluoroborate(1-))

• Product Name: Indium(3+) tetrafluoroborate(1-)
• CAS No: 27765-48-6
• MF: B₃F₁₂In
• MW: 375.23184299469
• CID: 53213
• PubChem ID: 168726
• Update Time: 2025-06-29

Indium(3+) tetrafluoroborate(1-) Chemical and Physical Properties

Names and Identifiers

• Indium(3+) tetrafluoroborate(1-)
• Indium Fluoborate Solution
• INDIUM FLUOROBORATE
• indium(3+),tritetrafluoroborate
• AC1L52FJ
• AC1Q1TPL
• CTK4G0232
• Indium fluoborate
• indium tritetrafluoroborate
• Indium(III) fluoborate
• NS00084016
• 27765-48-6
• AKOS015912781
• indium(3+);tritetrafluoroborate
• DTXSID50885400
• Borate(1-), tetrafluoro-, indium(3+) (3:1)
• FT-0658359
• EINECS 248-645-9
• Indium(III) tetrafluoroborate
• Indium tetrafluo
• DTXCID701024783
• HJMBULYIJOMTBF-UHFFFAOYSA-N

• Inchi： 1S/3BF4.In/c3*2-1(3,4)5;/q3*-1;+3
• InChI Key： HJMBULYIJOMTBF-UHFFFAOYSA-N
• SMILES： [In+3].F[B-](F)(F)F.F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 370.9235
• Monoisotopic Mass: 375.912633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 3.90000

Additional information on Indium(3+) tetrafluoroborate(1-)

Indium(3+) Tetrafluoroborate (CAS No: 27765-48-6)

Indium(3+) tetrafluoroborate, also known as indium trifluoroborate, is a chemical compound with the CAS number 27765-48-6. This compound is a salt consisting of the indium(III) cation (In³⁺) and the tetrafluoroborate anion (BF₄⁻). It is widely recognized for its unique chemical properties and applications in various fields, particularly in materials science and electronics.

The chemical formula of indium(3+) tetrafluoroborate is In(BF₄)₃, which indicates that each indium ion is complexed with three tetrafluoroborate ions. The compound is typically synthesized through the reaction of indium salts with hydrofluoric acid or other fluorinating agents. Its structure is characterized by a coordination complex where the indium ion is surrounded by fluorine atoms from the tetrafluoroborate anions.

Indium(3+) tetrafluoroborate has been a subject of extensive research due to its potential applications in advanced materials. One of the most notable uses of this compound is in the production of indium tin oxide (ITO), a transparent conductive material widely used in touchscreens, flat-panel displays, and solar cells. The incorporation of indium(3+) tetrafluoroborate in ITO synthesis enhances the material's electrical conductivity and optical transparency, making it indispensable for modern electronic devices.

Recent studies have explored the use of indium(3+) tetrafluoroborate as a precursor for synthesizing indium-based nanoparticles. These nanoparticles exhibit unique catalytic properties, making them promising candidates for applications in catalysis, sensing, and energy storage systems. For instance, researchers have demonstrated that indium-based nanoparticles derived from indium(3+) tetrafluoroborate can significantly improve the efficiency of hydrogen evolution reactions in water electrolysis processes.

In addition to its role in materials science, indium(3+) tetrafluoroborate has also found applications in electrochemistry. The compound serves as an efficient electrolyte additive in lithium-ion batteries, enhancing ion transport and improving battery performance. Its ability to stabilize electrode surfaces and prevent side reactions makes it a valuable component in advanced battery technologies.

The synthesis and characterization of indium(3+) tetrafluoroborate have been extensively studied to optimize its properties for specific applications. Researchers have employed various techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and scanning electron microscopy (SEM) to analyze the structural and morphological properties of this compound. These studies have provided insights into its crystalline structure, surface morphology, and chemical stability under different conditions.

Indium(3+) tetrafluoroborate's compatibility with organic solvents has made it a preferred choice for solution-based synthesis methods. Its ability to dissolve readily in polar solvents facilitates its use in wet chemical processes for depositing thin films or synthesizing nanostructured materials. This property has been exploited in the development of flexible electronics and printed circuit boards, where precise control over material deposition is crucial.

The environmental impact of indium(3+) tetrafluoroborate has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity, particularly in aquatic environments. Results indicate that while the compound exhibits low toxicity under normal conditions, its long-term effects on ecosystems require further investigation to ensure sustainable use.

In conclusion, indium(3+) tetrafluoroborate, with its unique chemical properties and diverse applications, continues to be a focal point in materials science research. Its role as a precursor for advanced materials such as ITO and indium-based nanoparticles underscores its importance in modern technology. As research progresses, new applications for this compound are expected to emerge, further solidifying its position as a key material in various industries.